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Introduction

Yttrium-91 (°1Y) is a beta-emitting radioisotope with a half-life of 58.51 days, making it a
valuable tracer for environmental studies of intermediate duration.[1] As a fission product, it is
often studied in conjunction with its parent isotope, Strontium-90 (°°Sr). Its chemical similarity
to the trivalent lanthanide series elements governs its environmental behavior, particularly its
tendency to hydrolyze and sorb to particulate matter. These characteristics make °1Y a useful
tool for tracing the movement and fate of certain pollutants in soil and aquatic systems.

These application notes provide an overview of the use of °1Y as an environmental tracer,
including its properties, applications, and detailed protocols for its detection and quantification
in environmental samples.

Properties of Yttrium-91

A summary of the key physical and chemical properties of Yttrium-91 is presented below.
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Property Value

Half-life 58.51 days

Decay Mode Beta (™) emission

Beta Energy (Max) 1.544 MeV

Gamma Radiation 1.205 MeV (low abundance)

_ _ _ Primarily as Y3*, prone to hydrolysis and
Chemical Form in Environment )
sorption

Common Oxidation State +3

Applications in Environmental Studies

Yttrium-91's properties make it suitable for a range of environmental tracing applications:

 Soil Erosion and Sediment Transport: Due to its strong affinity for soil particles, °1Y can be
used to trace the movement of soil and sediment in watersheds and coastal areas.

o Water Infiltration and Groundwater Movement: While less mobile than more soluble tracers,
91Y can be used to study the movement of colloidal particles and associated contaminants in
groundwater systems.

» Uptake and Bioaccumulation in Ecosystems: As a tracer, °1Y allows for the investigation of
the uptake, transfer, and accumulation of trivalent metal ions in various organisms and food
webs. For instance, studies have been conducted on its uptake by marine algae.[2]

e Process Tracing in Wastewater Treatment: °1Y can be employed to track the fate of particle-
associated contaminants during various stages of wastewater and sludge treatment.

Data Presentation: Quantitative Summary

The following tables summarize key quantitative data related to the use of Yttrium-91 as an
environmental tracer.

Table 1: Analytical Performance for 1Y Detection in Seawater (via °°Y)
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Parameter Value Reference
) Direct separation of °°Y using
Analytical Method ) ) [3]
DGA Resin and beta counting
Chemical Yield of Yttrium-90 95.5 +2.3% [3]
Minimum Detectable Activity
1.5 mBq kg [3]
(3L sample, 20h count)
Table 2: Bioconcentration Factors for Yttrium
. Concentration Experimental
Organism . Reference
Factor (CF) Conditions
Equilibrium reached
Ulva lactuca (Marine E50 within 3 hours with the
Algae) addition of a stable
yttrium carrier.
72-hour exposure to
Ulva sp. (Marine environmentally
up to 621
Algae) relevant
concentrations.

Table 3: Yttrium Concentrations in Environmental Matrices

Matrix Concentration Range Notes

Sall 10 - 150 ppm (dry weight) Average of 23 ppm.
Seawater 9 ppt

Edible Plants 20 - 100 ppm (fresh weight) Cabbage has been observed

to have high concentrations.

Woody Plant Seeds

up to 700 ppm

Highest known concentrations

in plants.
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Experimental Protocols

Protocol 1: Determination of Yttrium-91 in Water
Samples

This protocol is adapted from methods for the analysis of radiologically important nuclides in
water.

1. Sample Collection:

e Collect water samples in clean, pre-rinsed polyethylene bottles.

 Acidify the sample to a pH of less than 2 with nitric acid to prevent adsorption of yttrium to
the container walls.

» Record the date and time of collection for decay correction.

2. Sample Preparation:

 Filter the water sample through a 0.45 um membrane filter to separate the dissolved and
particulate fractions. The filter can be analyzed separately to determine the amount of °1Y
sorbed to suspended solids.

» To the filtered water sample, add a known amount of stable yttrium carrier (e.g., yttrium
nitrate solution) for chemical yield determination.

3. Radiochemical Separation (using Eichrom LN Resin):

e This method provides a rapid, single-step separation of Yttrium-91.[2]

¢ Column Preparation: Prepare a column with Eichrom LN resin according to the
manufacturer's instructions.

o Loading: Adjust the sample to a dilute HCI matrix and load it onto the column. Both uranium
and yttrium will be retained.

e Washing: Elute the column with dilute (0.5-1 M) HCI to remove the majority of other fission
products.

o Elution: Elute the purified °1Y from the column using 3 M HCI.

4. Source Preparation:

» Evaporate the eluted °1Y solution to a small volume.
» Transfer the solution to a suitable planchet for counting.
» Dry the planchet under a heat lamp to obtain a uniform, thin source.

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b1217341/docs?utm_src=pdf-body#application-notes-and-protocols-for-yttrium-91-as-an-environmental-tracer
https://www.benchchem.com/product/b1217341/docs?utm_src=pdf-body#application-notes-and-protocols-for-yttrium-91-as-an-environmental-tracer
https://www.researchgate.net/publication/393596709_Rapid_separation_of_radiopure_yttrium-91_for_tracer_studies_from_mixed_fission_products_and_uranium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

. Measurement:

Measure the beta activity of the prepared source using a low-background gas-flow
proportional counter or a liquid scintillation counter.

Determine the chemical yield by a suitable method, such as gravimetric analysis of the
yttrium carrier or by Inductively Coupled Plasma Atomic Emission Spectrometry (ICP-AES).

. Data Analysis:

Correct the measured activity for background, counting efficiency, chemical yield, and
radioactive decay back to the time of sample collection.
Calculate the final activity concentration of °1Y in the water sample (e.g., in Bq/L).

Protocol 2: Determination of Yttrium-91 in Soil and
Sediment Samples

1.

Sample Collection:

Collect soil or sediment samples using a core sampler or auger to the desired depth.
Store the samples in labeled, sealed plastic bags to maintain their moisture content.

. Sample Preparation:

Air-dry the soil or sediment sample at room temperature or in an oven at a low temperature
(e.g., 60°C) to a constant weight.

Homogenize the dried sample and sieve it through a 2 mm mesh to remove large debris.
Take a representative subsample for analysis.

. Leaching/Digestion:

Acid Leaching: A common method to extract °1Y from the soil matrix.

Weigh a known amount of the dried, sieved soil into a beaker.

Add a known amount of stable yttrium carrier.

Add a concentrated acid, typically nitric acid or a mixture of nitric and hydrochloric acids
(aqua regia), and heat the sample on a hot plate to leach the °1Y.

Total Digestion (Optional): For a more complete extraction, a fusion method with a flux (e.g.,
lithium metaborate) can be used, followed by dissolution of the fused mass in acid.
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4. Radiochemical Separation:

« After leaching or digestion, the resulting solution can be filtered to remove any remaining

solid particles.
e The radiochemical separation of 1Y from the leachate can then proceed as described in

Protocol 1 (steps 3-6).

Mandatory Visualizations
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Caption: Workflow for the analysis of Yttrium-91 in water samples.
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Caption: Workflow for the analysis of Yttrium-91 in soil and sediment samples.
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Caption: Conceptual pathways of Yttrium-91 in the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Notes and Protocols for Yttrium-91 as an
Environmental Tracer]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217341/docs#application-notes-and-protocols-for-
yttrium-91-as-an-environmental-tracer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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